L-Tryptophylglycylglycyl-L-phenylalanyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithine

• CAS No.: 388610-84-2
• Molecular Formula: C36H50N10O7
• Molecular Weight: 734.8 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C36H50N10O7/c1-21(2)15-28(33(50)45-27(35(52)53)13-8-14-40-36(38)39)46-34(51)29(16-22-9-4-3-5-10-22)44-31(48)20-42-30(47)19-43-32(49)25(37)17-23-18-41-26-12-7-6-11-24(23)26/h3-7,9-12,18,21,25,27-29,41H,8,13-17,19-20,37H2,1-2H3,(H,42,47)(H,43,49)(H,44,48)(H,45,50)(H,46,51)(H,52,53)(H4,38,39,40)/t25-,27-,28-,29-/m0/s1
• InChI Key: NYHYAZGVWJKMEE-AMEOFWRWSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)[C@H](CC2=CNC3=CC=CC=C32)N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)CNC(=O)C(CC2=CNC3=CC=CC=C32)N

Description

L-Tryptophylglycylglycyl-L-phenylalanyl-L-leucyl-N~5~-(diaminomethylidene)-L-ornithine is a useful research compound. Its molecular formula is C36H50N10O7 and its molecular weight is 734.8 g/mol. The purity is usually 95%.
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